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Compound of Interest

Compound Name: Diacetoxyscirpenol-13C19

Cat. No.: B10854071 Get Quote

Essential Safety and Handling Guide for
Diacetoxyscirpenol-13C19
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

Diacetoxyscirpenol-13C19. Adherence to these procedures is essential for ensuring

laboratory safety and minimizing risk.

Diacetoxyscirpenol (DAS) is a type A trichothecene mycotoxin, a secondary metabolite

produced by fungi of the Fusarium genus.[1][2] It is considered a highly toxic compound. The

13C19 isotope is a stable, non-radioactive label and does not alter the chemical's inherent

toxicity. Therefore, all safety precautions for standard Diacetoxyscirpenol apply to

Diacetoxyscirpenol-13C19.

Immediate Safety Concerns
Diacetoxyscirpenol is fatal if swallowed, inhaled, or in contact with skin. It causes severe skin

and eye irritation. It is also suspected of damaging fertility or the unborn child and may cause

allergy or asthma symptoms or breathing difficulties if inhaled.[3]
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Property Value Source

Molecular Formula C19H26O7 [4]

Molecular Weight 366.41 g/mol [4]

Appearance White crystals or powder [3]

Storage Temperature 2 - 8 °C [5]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory when handling

Diacetoxyscirpenol-13C19.

PPE Category Specific Requirements Rationale

Respiratory Protection

A full-face respirator with

appropriate cartridges for

organic vapors and

particulates is recommended.

A half-mask respirator is a

viable alternative, but does not

offer eye protection.[6]

Protects against inhalation of

aerosolized particles and

vapors, which can be fatal.

Standard dust masks (e.g.,

N95) are insufficient as they do

not protect against chemical

gases and vapors.[6]

Skin Protection

Wear a disposable, chemical-

resistant suit (e.g., Tyvek).[7]

Use chemical-resistant gloves

(e.g., nitrile).[7]

Prevents dermal contact,

which can be fatal.

Contaminated clothing should

be removed and washed

before reuse.[3]

Eye Protection
Use chemical safety goggles

or a full-face respirator.[6]

Protects eyes from irritation

and potential absorption of the

toxin.

Hand Protection
Wear chemical-resistant

gloves.

Prevents skin contact and

absorption.[3]
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Handling and Storage:

Pre-Handling: Read and understand all safety precautions before handling.[3]

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[3]

Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust or vapors.[3]

After handling, wash hands and face thoroughly.[3]

Storage: Keep the container tightly closed in a dry, well-ventilated place.[5] Recommended

storage temperature is 2-8°C.[5] Store locked up.[3]

Disposal:

Waste Disposal: Dispose of contents and container in accordance with all federal, state, and

local environmental regulations.

Procedure: Contact a licensed professional waste disposal service. One recommended

method is to dissolve or mix the material with a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.

Emergency Procedures
First Aid:

If Swallowed: Immediately call a poison center or doctor. Rinse mouth. Do NOT induce

vomiting.[3]

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Take the victim

to a hospital.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

Spill Response Workflow:
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Chemical Spill Response

Cleanup Procedure

Post-Spill Actions

Spill Occurs

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Assess the Spill
(Size and Nature)

Secure the Area
(Restrict Access)

Don Appropriate PPE
(Full Respirator, Chemical Suit, Gloves)

Contain the Spill
(Use Absorbent Material)

Neutralize if Applicable
(Follow Specific Protocol)

Collect Spill Residue

Decontaminate the Area

Dispose of Waste
(As Hazardous Waste)

Complete Spill Report

Review Incident and Revise Procedures

Click to download full resolution via product page

Caption: Workflow for responding to a Diacetoxyscirpenol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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